Cas no 88014-20-4 (3-(3,4-Dihydroquinolin-1(2H)-yl)propan-1-ol)

• Product Name: 3-(3,4-Dihydroquinolin-1(2H)-yl)propan-1-ol
• CAS No: 88014-20-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD09971861
• CID: 648508
• PubChem ID: 13101560
• Update Time: 2025-04-23

3-(3,4-Dihydroquinolin-1(2H)-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinepropanol, 3,4-dihydro-
• 3-(3,4-dihydro-2H-quinolin-1-yl)propan-1-ol
• 3-(3,4-Dihydroquinolin-1(2H)-yl)propan-1-ol

• MDL： MFCD09971861
• Inchi： 1S/C12H17NO/c14-10-4-9-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,5,7,14H,3-4,6,8-10H2
• InChI Key： AAKVLPGQUNHQTK-UHFFFAOYSA-N
• SMILES： OCCCN1C2C=CC=CC=2CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-(3,4-Dihydroquinolin-1(2H)-yl)propan-1-ol

1(2H)-Quinolinepropanol, 3,4-dihydro- (CAS No. 88014-20-4): A Comprehensive Overview

The compound 1(2H)-Quinolinepropanol, 3,4-dihydro-, also known by its CAS registry number 88014-20-4, has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological activities. Quinoline itself is a bicyclic aromatic heterocycle consisting of a benzene ring fused with a pyridine ring, and modifications to this core structure have been extensively studied for their biological effects.

1(2H)-Quinolinepropanol, 3,4-dihydro- is particularly interesting because it incorporates a dihydroquinoline moiety, which introduces hydrogen atoms into the quinoline ring, creating a partially saturated structure. This modification can influence the compound's solubility, stability, and interactions with biological systems. The addition of a propanol group further enhances the molecule's versatility, potentially affecting its pharmacokinetics and bioavailability.

Recent studies have explored the potential of quinoline derivatives in various therapeutic areas, including antimicrobial, anticancer, and neuroprotective applications. The 3,4-dihydro- substitution pattern in 1(2H)-Quinolinepropanol has been shown to play a crucial role in modulating these biological activities. For instance, research published in 2023 highlighted the compound's ability to inhibit certain bacterial enzymes, suggesting its potential as a novel antimicrobial agent.

One of the most promising avenues for 1(2H)-Quinolinepropanol, 3,4-dihydro- is its application in cancer research. Preclinical studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines. The mechanism involves the modulation of key signaling pathways, including the MAPK/ERK pathway, which is frequently implicated in oncogenesis. These findings underscore the potential of quinoline derivatives as targeted therapeutic agents in oncology.

Furthermore, the propanol group in 1(2H)-Quinolinepropanol, 3,4-dihydro- appears to enhance its ability to cross the blood-brain barrier, making it a compelling candidate for neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in animal models of Alzheimer's disease. This dual functionality—antioxidant and anti-inflammatory—positions 1(2H)-Quinolinepropanol, 3,4-dihydro- as a multi-target drug candidate with broad therapeutic potential.

Another area of interest is the exploration of 1(2H)-Quinolinepropanol, 3,4-dihydro- in pharmacokinetics and toxicity studies. Research has focused on optimizing the compound's metabolic stability and reducing its potential for off-target effects. Advances in drug delivery systems, such as nanoparticle formulations, have been investigated to improve the compound's bioavailability and reduce systemic toxicity.

In summary, 1(2H)-Quinolinepropanol, 3,4-dihydro- (CAS No. 88014-20-4) is a versatile and promising molecule with a wide range of applications in the biomedical field. Its unique combination of structural features—quinoline core, dihydro substitution, and propanol group—contributes to its diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action, toxicity profiles, and optimization strategies, solidifying its position as a valuable tool in modern drug discovery.